20α-Hydroxymethylpregna-1,4-dien-3-one
20α-Hydroxymethylpregna-1,4-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
35525-27-0
VCID:
VC0041641
InChI:
InChI=1S/C22H32O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h8,10,12,14,17-20,23H,4-7,9,11,13H2,1-3H3/t14?,17-,18+,19-,20-,21-,22+/m0/s1
SMILES:
CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
20α-Hydroxymethylpregna-1,4-dien-3-one
CAS No.: 35525-27-0
Reference Standards
VCID: VC0041641
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
| CAS No. | 35525-27-0 |
|---|---|
| Product Name | 20α-Hydroxymethylpregna-1,4-dien-3-one |
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17R)-17-(1-hydroxypropan-2-yl)-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H32O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h8,10,12,14,17-20,23H,4-7,9,11,13H2,1-3H3/t14?,17-,18+,19-,20-,21-,22+/m0/s1 |
| Standard InChIKey | FRCNDHZJYALSFS-ZRFCQXGJSA-N |
| Isomeric SMILES | CC(CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C |
| SMILES | CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C |
| Canonical SMILES | CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C |
| Synonyms | (20S)-21-Hydroxy-20-methylpregna-1,4-dien-3-one |
| PubChem Compound | 13022924 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume